Cas no 2349422-24-6 ((2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 2349422-24-6
• MF: C₁₃H₁₁F₆NO₄
• MW: 359.221164941788
• CID: 5620147
• PubChem ID: 165930575
• Update Time: 2025-06-08

(2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299592
• (2S)-2-{[(benzyloxy)carbonyl]amino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• 2349422-24-6
• (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

• Inchi： 1S/C13H11F6NO4/c14-12(15,16)9(13(17,18)19)8(10(21)22)20-11(23)24-6-7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,20,23)(H,21,22)/t8-/m0/s1
• InChI Key： OVXHEIJQTJXPQI-QMMMGPOBSA-N
• SMILES： FC(C(C(F)(F)F)[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 359.05922680g/mol
• Monoisotopic Mass: 359.05922680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

Recent Advances in the Study of (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid (CAS: 2349422-24-6)

The compound (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid (CAS: 2349422-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated amino acids, which are increasingly important in the development of novel pharmaceuticals. The presence of multiple trifluoromethyl groups in the molecule enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to optimize the production of this compound with high enantiomeric purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways affected by this compound.

Additionally, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable oral bioavailability and a relatively long half-life, which are critical factors for its development as a therapeutic agent. However, challenges remain in optimizing its solubility and minimizing potential off-target effects, which are currently being addressed through structural modifications and formulation strategies.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid (CAS: 2349422-24-6) represents a promising scaffold for the development of new therapeutics, particularly in the areas of inflammation and metabolic disorders. Ongoing research efforts are focused on expanding its applications and improving its pharmacological profile. Future studies should explore its potential in combination therapies and its efficacy in preclinical disease models.